Cas no 2228365-93-1 (2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2228365-93-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6092517
• PubChem ID: 155895921
• Update Time: 2025-10-22

2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• 2228365-93-1
• 2-[2-(propan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• trans-2-(2-isopropylphenyl)cyclopropane-1-carboxylic acid
• EN300-1770192

• Inchi： 1S/C13H16O2/c1-8(2)9-5-3-4-6-10(9)11-7-12(11)13(14)15/h3-6,8,11-12H,7H2,1-2H3,(H,14,15)
• InChI Key： KLJKMWBGBRSSSP-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228365-93-1)

2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228365-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural framework, combining a phenylcyclopropane core with a carboxylic acid functional group and an isopropyl substituent. Its molecular complexity and potential applications make it a subject of interest for scientists exploring novel bioactive molecules.

The compound's cyclopropane ring is a key structural motif, known for its high ring strain and conformational rigidity. This feature often enhances binding affinity to biological targets, making 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid valuable in drug discovery. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in areas like inflammation, metabolic disorders, and central nervous system (CNS) diseases. The carboxylic acid group further allows for versatile derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

In recent years, the demand for cyclopropane-containing compounds has surged due to their prevalence in FDA-approved drugs and agrochemicals. This trend aligns with growing interest in sustainable chemistry and green synthesis methods. Many users searching for CAS 2228365-93-1 or 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid often inquire about its synthetic routes, solubility, and stability under various conditions. These queries reflect the compound's relevance in both academic and industrial settings.

From a synthetic chemistry perspective, 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid can be prepared via cyclopropanation reactions or through palladium-catalyzed cross-coupling strategies. Its isopropylphenyl moiety contributes to lipophilicity, which is crucial for membrane permeability in drug design. Researchers also explore its potential in metal-organic frameworks (MOFs) and catalysis, given its ability to coordinate with metal ions via the carboxylate group.

The compound's physicochemical properties, such as its melting point, logP, and pKa, are frequently searched topics, as they influence formulation development. Additionally, its compatibility with biodegradable polymers and nanocarriers is of interest for targeted drug delivery systems. With the rise of AI-driven drug discovery, computational studies on 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid are becoming more common, focusing on its molecular docking and QSAR (Quantitative Structure-Activity Relationship) profiles.

In conclusion, 2-2-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228365-93-1) represents a versatile scaffold with broad applicability in life sciences and materials chemistry. Its structural features align with current trends in precision medicine and sustainable agrochemicals, making it a compelling subject for ongoing research. As innovation in synthetic methodologies advances, this compound is poised to play a pivotal role in next-generation therapeutic and industrial solutions.